N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide” is a chemical compound with a molecular weight of 345.71 .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups present. These include a pyridin-2-yl group, a phenyl group, and a piperidin-1-yl group . The presence of these groups can significantly influence the compound’s chemical properties and reactivity.Scientific Research Applications
Chemical Synthesis and Derivatives
N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide is involved in various chemical syntheses, contributing to the development of novel compounds with potential applications across different fields. For instance, derivatives of pyridine, similar in structure to the given compound, have been synthesized and explored for their properties and potential uses in pharmacology and material science. The chemical structure facilitates the formation of complex molecules, indicating its utility in synthetic chemistry for creating new molecular entities with diverse functions (Habernickel, 2002).
Pharmacological Potential
Compounds structurally related to this compound have shown varied pharmacological activities. Research has identified such compounds as potential modulators of biological targets, indicating their relevance in drug discovery and therapeutic agent development. The diversity in pharmacological activities underscores the compound's versatility and potential as a scaffold for developing new drugs with specific biological actions (Yamamoto et al., 2016).
Material Science Applications
The compound's structure is conducive to the synthesis of materials with unique properties, such as coordination complexes and polymers with potential applications in material science. The ability to form stable structures with metals and other elements highlights its utility in creating new materials with desired physical and chemical characteristics. These materials could find applications in electronics, catalysis, and other areas of material science (Klimova et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClF6N3O/c22-16-10-15(21(26,27)28)11-29-17(16)12-30-19(32)18(13-4-2-1-3-5-13)31-8-6-14(7-9-31)20(23,24)25/h1-5,10-11,14,18H,6-9,12H2,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OONNBEJCKLOSLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)C(C2=CC=CC=C2)C(=O)NCC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClF6N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.